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Compound of Interest |

Compound Name: 6-Bromoindoline hydrochloride
CAS No.: 1187933-30-7

Cat. No.: B1501228

Get Quote

Abstract & Scope

This technical guide provides a comprehensive protocol for the structural confirmation, purity
assessment, and physical characterization of 6-Bromoindoline hydrochloride (CAS: 63839-
24-7). Unlike its oxidized counterpart (6-bromoindole), this molecule contains a saturated C2-
C3 bond, necessitating specific NMR interpretation strategies. This document outlines validated
workflows for NMR spectroscopy, HPLC purity analysis, and salt stoichiometry determination,
designed for researchers in early-stage drug discovery and intermediate synthesis.

Molecule Profile & Significance

6-Bromoindoline hydrochloride is a critical building block in medicinal chemistry, serving as a
scaffold for the synthesis of kinase inhibitors, GPCR ligands, and indole-based alkaloids. The
bromine at the C6 position offers a versatile handle for palladium-catalyzed cross-coupling
reactions (Suzuki, Buchwald-Hartwig), while the indoline nitrogen allows for diversification via
alkylation or acylation.
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Specification

Chemical Name

6-Bromo-2,3-dihydro-1H-indole hydrochloride

CAS Number

63839-24-7

Molecular Formula

Molecular Weight 198.06 (Free Base) / 234.52 (HCI Salt)
Appearance White to light-brown crystalline solid
N Soluble in DMSO, Methanol, Water; Insoluble in
Solubility
non-polar solvents
2-8°C, Hygroscopic, Light Sensitive (Store in
Storage

Amber Vials)

Analytical Workflow Diagram

The following flowchart illustrates the logical sequence for full characterization, ensuring

identity, purity, and solid-state properties are verified.
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Sample: 6-Bromoindoline HCI

[ ——— i —————————— o ————

1. Structural Identity

1H/ 13C NMR
(DMSO-d6)

Confirm Saturation at C2-C3

Qrthogonal Che

LC-MS (ESI+)

[M+H]+ = 198/200 (Br isotope)

ck

(C18, Acidic Mobile Phase)
Detect Organic Impurities

|
|
|
|
|
RP-HPLC |
|
|
|
|
|
|

f Purity > 98%

(AgNO3)

|

1

|

|

|
Potentiometric Titration |
I
Confirm Chloride Stoichiometry :
|

3. Physifal State

DSC/TGA
Melting Point & Volatiles

Certificate of Analysis (CoA)

Click to download full resolution via product page

Figure 1: Step-by-step characterization logic for 6-Bromoindoline HCI.

Protocol 1: Structural Identification (NMR)

Objective: To distinguish the indoline core (saturated) from potential indole impurities

(unsaturated) and confirm the position of the bromine atom.

Materials

¢ Solvent: DMSO-d6 (preferred for HCI salts due to solubility).

¢ Instrument: 400 MHz NMR or higher.
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Method

e Dissolve ~10 mg of sample in 0.6 mL DMSO-d6.

e Acquire

H NMR (16 scans) and

C NMR (512 scans).

Interpretation Guide

The key differentiator between 6-bromoindoline and 6-bromoindole is the presence of aliphatic

protons at positions 2 and 3.

Chemical Shift
. ( Lo Diagnostic
Position Proton Type Multiplicity
Note
» Ppm)
Distinct from
; ; indole C2-H
c2 Aliphatic 3.50 — 3.65 Triplet (t) ,
(aromatic, ~7.3
ppm)
Upfield from C2
c3 Aliphatic 2.95-3.10 Triplet (t) due to lack of N-
deshielding
Exchangeable;
NH Ammonium ~10.0-11.0 Broad Singlet visible in DMSO-
d6, absent in
] Ortho to N, Meta
C7-H Aromatic ~6.8-7.0 Doublet (d)
to Br
_ Ortho to Br, Meta
C5-H Aromatic ~6.9-7.1 dd
toN
C4-H Aromatic ~72-74 Doublet (d)
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Critical Check: If you observe a doublet around 6.4 ppm and 7.3 ppm lacking aliphatic coupling,

your sample has oxidized to 6-bromoindole.

Protocol 2: Purity Assessment (HPLC)

Objective: Quantify organic purity and detect the oxidized indole impurity. Challenge: As a basic

amine, 6-bromoindoline can tail on standard silica columns. Acidic modification is required.

Chromatographic Conditions

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 pm or 5 pm.

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% TFA or Formic Acid.

Flow Rate: 1.0 mL/min.[1]

Wavelength: 254 nm (aromatic region) and 210 nm.

Injection Volume: 5 pL.

Column Temp: 30°C.

Gradient Table
Time (min) % Mobile Phase B
0.0 5
10.0 95
12.0 95
12.1 5
15.0 5 (Re-equilibration)

Acceptance Criteria

Purity: = 98.0% (Area %).[2]
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e Impurity Limit: 6-Bromoindole (oxidized impurity) should be < 0.5%. It typically elutes later
than the indoline due to the planar aromatic structure interacting more strongly with the C18
phase.

Protocol 3: Salt Stoichiometry & Thermal Analysis

Obijective: Confirm the formation of the mono-hydrochloride salt and determine the melting
point.

A. Chloride Content (Titration)

Since the free base is an oil/low-melting solid and the salt is a solid, confirming the HCI ratio is
vital for molecular weight calculations in synthesis.

» Method: Potentiometric titration with 0.1 N Silver Nitrate (

).

e Solvent: Water/Methanol (50:50).
 Calculation:
o Theoretical Cl for Mono-HCI: ~15.1%]3]

o Acceptance Range: 14.5% — 15.7%

B. Thermal Analysis (DSC)

 Instrument: Differential Scanning Calorimeter.

e Program: Heat from 30°C to 250°C at 10°C/min under

o Expectation:

o Free Base: Low melting point (predicted ~266°C boiling, likely liquid or low melting solid at
RT).
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o HCI Salt: Distinct endothermic melting peak, typically >200°C often accompanied by
decomposition (browning).[2]

o Note: Literature values often cite the indole MP (93-96°C). Do not confuse this with the
indoline salt.

Troubleshooting & Expert Insights

o Oxidation Risk: Indolines are susceptible to oxidation to indoles upon prolonged exposure to
air and light. If the HPLC shows a growing peak at a higher retention time, the sample is
oxidizing. Store under Argon/Nitrogen.

o Solubility Issues: If the salt does not dissolve in the HPLC mobile phase immediately, use a
50:50 Water:Methanol diluent. Do not use pure Acetonitrile for sample prep as the salt may
precipitate.

o Hygroscopicity: The HCI salt can absorb moisture. If the assay (by HPLC) is high but the
weight-based yield in synthesis is low, perform a Water Content (Karl Fischer) analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Analytical Characterization of 6-
Bromoindoline Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-6-bromoindoline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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